5-(2,6-difluorophenyl)-1,3-dimethyl-1H-pyrazole

• Molecular Formula: C11H10F2N2
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 5-(2,6-difluorophenyl)-1,3-dimethylpyrazole
• InChI: InChI=1S/C11H10F2N2/c1-7-6-10(15(2)14-7)11-8(12)4-3-5-9(11)13/h3-6H,1-2H3
• InChI Key: ASIGOMXXSWNLLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C2=C(C=CC=C2F)F)C

Description

5-(2,6-difluorophenyl)-1,3-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C11H10F2N2 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(2,6-difluorophenyl)-3-buten-2-one (i.e. the product of Step A) (8.1 g, 44.5 mmol) in ethanol (50 mL) was added methylhydrazine (2.1 g, 49 mmol). After 24 h, the reaction mixture was concentrated under reduced pressure. To the resulting oil (10.1 g) was added 1,1,2,2-tetrachloroethane (65 mL) and manganese oxide (41.7 g, 480 mmol). The reaction mixture was heated at 140° C. for 20 minutes, and then cooled to room temperature and filtered through a pad of Celite® (diatomaceous earth) on a sintered glass frit funnel rinsing with dichloromethane (2×20 mL). The filtrate was concentrated under reduced pressure and the resulting material was purified by MPLC (10 to 50% gradient of ethyl acetate in hexanes as eluant) to provide the title compound as a light yellow solid (4.02 g).